methyl 4-{2-[(2-pyrimidinylthio)acetyl]carbonohydrazonoyl}benzoate

• IUPAC Name: methyl 4-[(E)-[(2-pyrimidin-2-ylsulfanylacetyl)hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C15H14N4O3S/c1-22-14(21)12-5-3-11(4-6-12)9-18-19-13(20)10-23-15-16-7-2-8-17-15/h2-9H,10H2,1H3,(H,19,20)/b18-9+
• InChI Key: ZUVMBGKDORFCNL-GIJQJNRQSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)CSC2=NC=CC=N2
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

This compound belongs to a class of chemicals characterized by their specific molecular architecture involving pyrimidinylthio, acetyl, carbonohydrazonoyl, and benzoate groups. Such molecules are of interest due to their potential applications in various fields, including medicinal chemistry and materials science. The focus here excludes drug use, dosage, and side effects, centering on the chemical's synthesis, structure, reactions, and properties.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions, starting from basic building blocks like formylbenzoates, phenylhydrazines, or similar compounds. For instance, synthesis methods have been developed for creating complex molecules via condensation reactions, demonstrating the versatility and efficiency of modern synthetic routes in generating target compounds with high specificity and yield (Şahin et al., 2015).

Molecular Structure Analysis

Molecular structure analyses often employ techniques like X-ray crystallography to elucidate the compound's configuration, interatomic distances, and angles. These studies reveal the spatial arrangement of atoms within the molecule, providing insights into its potential reactivity and interactions with other molecules. For related compounds, structure determination has confirmed specific geometries and bond characteristics critical for their chemical behavior and properties (Moser et al., 2005).

Chemical Reactions and Properties

Compounds within this family participate in various chemical reactions, including but not limited to condensation, cyclization, and nucleophilic substitutions, depending on their functional groups. These reactions are pivotal in further modifying the compound for specific applications or studying its reactivity pattern. The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the ability to form derivatives, are influenced by the molecular structure and the nature of substituents (Toplak et al., 1999).

Scientific Research Applications

Synthesis of Heterocyclic Systems

Researchers have utilized similar compounds to "methyl 4-{2-[(2-pyrimidinylthio)acetyl]carbonohydrazonoyl}benzoate" in the synthesis of diverse heterocyclic systems, which are crucial for developing pharmaceuticals and agrochemicals. For instance, methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate was employed to prepare substituted fused pyrimidinones, showcasing the compound's utility in generating complex molecules with potential biological activities (Toplak et al., 1999).

Structure and Antibacterial Activities

The structure of related compounds, such as benzyl methyl (3,4-dichlorobenzoyl)carbonohydrazonodithioate, has been determined, revealing its monoclinic symmetry. This research provides insights into the antibacterial properties of a set of dithioesters, suggesting the potential of these compounds in developing new antibacterial agents (Szczesio et al., 2018).

Herbicidal Applications

Compounds similar to "this compound" have been used in the synthesis of herbicidal ingredients, such as ZJ0273, indicating their importance in developing broad-spectrum herbicides for agricultural use. The synthesis of mono-labeled and dual-labeled analogues of ZJ0273 for radiotracer studies highlights the compound's relevance in understanding the environmental behavior and fate of herbicides (Yang et al., 2008).

Liquid Crystals and Schiff Bases

The study of Schiff base/ester liquid crystals derived from compounds with similar structures to "this compound" showcases their potential in creating materials with unique mesophase behavior. This research contributes to the development of new materials for display technologies and other applications requiring controlled liquid crystalline properties (Ahmed et al., 2019).